Cas no 1805605-22-4 (2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine
• CAS No: 1805605-22-4
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4884364
• Update Time: 2025-08-02

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-4-6(7(10)11)3(9)1-5(12-4)13(14)15/h1,7H,2H2
• InChI Key： ANHHROPPTFHJDK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C([N+](=O)[O-])N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine

2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine, identified by the CAS number 1805605-22-4, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a chloromethyl group, a difluoromethyl group, a fluorine atom, and a nitro group, endows this molecule with unique chemical properties and reactivity.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine involves a series of carefully controlled reactions, including nucleophilic substitution, electrophilic substitution, and oxidation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring minimal environmental impact and cost-effectiveness.

The structural features of this compound make it highly versatile in different chemical reactions. The chloromethyl group introduces nucleophilic reactivity, while the nitro group imparts strong electron-withdrawing effects, enhancing the molecule's stability and reactivity in certain contexts. The fluorine atoms further modulate the electronic properties of the molecule, making it suitable for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine as an intermediate in the synthesis of bioactive compounds. For instance, its use as a building block in drug discovery has shown promise in developing novel antibiotics and antiviral agents. The compound's ability to undergo various transformations, such as ring-opening reactions and cross-coupling reactions, has made it an invaluable tool in medicinal chemistry.

In addition to its role in pharmaceuticals, this compound has found applications in agrochemicals, particularly as an intermediate in the synthesis of herbicides and insecticides. Its ability to interact with biological systems through specific molecular mechanisms has been extensively studied using computational chemistry tools. These studies have provided insights into its bioavailability, toxicity profile, and environmental fate.

The environmental impact of 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine has also been a subject of recent research. Studies have shown that under certain conditions, the compound undergoes biodegradation or photodegradation, reducing its persistence in the environment. However, its potential toxicity to aquatic organisms necessitates careful handling and disposal to minimize ecological risks.

In conclusion, 2-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-6-nitropyridine is a multifaceted compound with significant implications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings. As research progresses, this compound is expected to play an even more prominent role in addressing global challenges in health and sustainability.